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Compound of Interest

Compound Name: 5,9-Dioxodecanoic acid

Cat. No.: B15475448

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,9-Dioxodecanoic acid is a dicarbonyl compound containing a carboxylic acid functional
group. Its structure suggests potential for diverse chemical reactivity and biological activity,
making a thorough understanding of its physicochemical properties essential for its application
in research and development. This document provides a summary of the computed
physicochemical properties of 5,9-Dioxodecanoic acid, alongside generalized experimental
protocols for the determination of key characteristics. Due to a lack of available experimental
data in peer-reviewed literature, this guide combines computational predictions with
established methodologies for similar chemical entities.

Data Presentation: Computed Physicochemical
Properties

The following table summarizes the computationally predicted physicochemical properties for
5,9-Dioxodecanoic acid, primarily sourced from its PubChem entry (CID 138029). These
values are calculated and should be considered as estimates pending experimental
verification.
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Property Value Source
Molecular Formula C10H1604 PubChem
Molecular Weight 200.23 g/mol PubChem
IUPAC Name 5,9-dioxodecanoic acid PubChem
Canonical SMILES CC(=0)Ccc(ccee(=0)0)=0 PubChem
INnChI=1S/C10H1604/c1-
InChl 7(11)4-2-8(12)5-3-6- PubChem
9(13)14/h2-6H2,1H3,(H,13,14)
YZYXWSVFYZJIBLG-
InChiKey PubChem
UHFFFAOYSA-N
XLogP3 0.8 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
4 PubChem
Count
Rotatable Bond Count 7 PubChem
Exact Mass 200.10485899 g/mol PubChem
Monoisotopic Mass 200.10485899 g/mol PubChem
Topological Polar Surface Area  71.1 A2 PubChem
Heavy Atom Count 14 PubChem
Complexity 227 PubChem

Experimental Protocols

While specific experimental data for 5,9-Dioxodecanoic acid is not readily available, the
following are detailed, standard methodologies for determining the key physicochemical
properties of related organic acids.

Melting Point Determination
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The melting point of a solid is a crucial indicator of its purity.
Methodology: Capillary Melting Point Apparatus

o Sample Preparation: A small amount of the crystalline 5,9-Dioxodecanoic acid is finely
powdered. The open end of a capillary tube is tapped into the powder, and the tube is
inverted and tapped to pack the sample into the sealed end, aiming for a sample height of 2-
3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus alongside a calibrated thermometer.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute.

o Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid crystal disappears (completion of melting) are recorded.
This range is reported as the melting point.[1][2][3] A narrow melting range (e.g., <2 °C) is
indicative of a pure compound.

Boiling Point Determination

For liquid compounds, the boiling point is a key physical constant. Given that 5,9-
Dioxodecanoic acid is likely a solid at room temperature, its boiling point would be determined
under reduced pressure to prevent decomposition.

Methodology: Distillation

o Apparatus Setup: A small quantity of the compound is placed in a distillation flask. A
thermometer is positioned such that the top of the bulb is level with the side arm of the
distillation head. The apparatus is connected to a vacuum source.

e Heating: The flask is heated gently.

o Observation: The temperature at which the liquid boils and the vapor condenses on the
thermometer bulb is recorded as the boiling point at that specific pressure.

Acid Dissociation Constant (pKa) Determination
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The pKa value quantifies the acidity of the carboxylic acid group.
Methodology: Potentiometric Titration

Solution Preparation: A known concentration of 5,9-Dioxodecanoic acid is dissolved in a
suitable solvent, typically water or a water-alcohol mixture.

Titration: A calibrated pH electrode is immersed in the solution. A standardized solution of a
strong base (e.g., NaOH) is added in small, precise increments.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting pH versus the volume of base added. The
pH at the half-equivalence point (where half of the acid has been neutralized) corresponds to
the pKa of the acid.[4][5]

Solubility Determination

Solubility is determined in various solvents to understand the compound's behavior in different
environments.

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of 5,9-Dioxodecanoic acid is added to a known
volume of a specific solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

Separation: The suspension is filtered or centrifuged to separate the undissolved solid from
the saturated solution.

Quantification: The concentration of the dissolved compound in the clear supernatant is
determined using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or by
evaporating the solvent and weighing the residue. This concentration represents the
solubility of the compound in that solvent at that temperature.
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Mandatory Visualization

The following diagrams illustrate logical workflows and relationships relevant to the
physicochemical characterization of 5,9-Dioxodecanoic acid.
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Caption: Workflow for Physicochemical Characterization.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15475448?utm_src=pdf-body
https://www.benchchem.com/product/b15475448?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5,9-Dioxodecanoic Acid

Chemical Struc&ure

Molecular Formula Functional Groups
(C10H1604) (-COOH, C=0)
correlates with determines influences
4 . . . )
Physicochemidal Properties
Melting/Boiling Point Acidity (pKa) | #>| Polarity (XLogP3)
ffects
Solubility
- /

Click to download full resolution via product page

Caption: Structure-Property Relationships.

Signaling Pathways

A comprehensive search of available scientific literature and databases did not yield any
information on the involvement of 5,9-Dioxodecanoic acid in specific biological signaling
pathways. Further research would be required to investigate its potential biological activities
and interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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